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Abstract
This application note details a robust, high-throughput compatible protocol for measuring

intracellular calcium mobilization induced by Sulfated Cholecystokinin-8 (CCK-8S). CCK-8S is

the primary endogenous agonist for Cholecystokinin receptors (CCK1R and CCK2R), which

are Gq-coupled GPCRs. Upon binding, these receptors trigger the Phospholipase C (PLC)

pathway, leading to a rapid release of calcium from the endoplasmic reticulum.[1] This guide

focuses on the critical handling of the sulfated peptide, optimization of dye-loading conditions

for CHO and HEK293 cell lines, and kinetic data acquisition to ensure high Z' factors and

reproducible EC50 determination.
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CRITICAL DISAMBIGUATION: This protocol uses CCK-8S (Sulfated Octapeptide), a

neuropeptide agonist. Do NOT confuse this with the "CCK-8 Cell Counting Kit" (WST-8), which

is a colorimetric assay for cell viability. These are chemically distinct entities used for entirely

different applications.

Introduction & Mechanistic Basis[1][2][3]
Receptor Biology
The Cholecystokinin receptors, CCK1R (formerly CCK-A) and CCK2R (formerly CCK-B), are

widely distributed in the gastrointestinal tract and central nervous system.[2][3][4]

CCK1R: Highly selective for sulfated CCK analogues. The sulfate group on the Tyrosine

(Tyr-SO3H) is essential for high-affinity binding (approx. 500-1000 fold higher affinity than

non-sulfated CCK-8).

CCK2R: Binds both sulfated and non-sulfated CCK-8, as well as Gastrin, with high affinity.

Signaling Pathway
Both receptors primarily couple to the Gαq/11 family of heterotrimeric G-proteins. Activation

initiates the canonical PLCβ cascade:

Ligand Binding: CCK-8S binds the GPCR.

Gq Activation: Exchange of GDP for GTP on the Gαq subunit.

PLC Activation: Gαq-GTP activates Phospholipase C-β (PLCβ).

Hydrolysis: PLCβ hydrolyzes PIP2 into Diacylglycerol (DAG) and Inositol 1,4,5-trisphosphate

(IP3).
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Calcium Release: IP3 binds to IP3 receptors (IP3R) on the Endoplasmic Reticulum (ER),

causing a rapid efflux of Ca²⁺ into the cytosol.[1]

Pathway Visualization
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Figure 1: Canonical Gq-signaling pathway activated by CCK-8S leading to calcium

mobilization.[1][5]

Materials & Reagents
Cell Lines

CHO-K1-CCK1R or HEK293-CCK2R: Stable cell lines are preferred for screening.

Note: CHO cells have high Organic Anion Transporter (OAT) activity, requiring Probenecid to

retain the dye.[6][7]

Reagents
Reagent Specification Critical Note

CCK-8S Peptide

Sulfated Octapeptide (Asp-

Tyr(SO3H)-Met-Gly-Trp-Met-

Asp-Phe-NH2)

Must be sulfated. Non-sulfated

CCK-8 has low affinity for

CCK1R.

Calcium Dye
Fluo-4 AM, Fluo-8 AM, or

Calcium 6

Fluo-8/Calcium 6 allow "No-

Wash" protocols, reducing

variability.

Probenecid
Water soluble or 500mM in

NaOH

Inhibits dye leakage (essential

for CHO cells).

Assay Buffer HBSS + 20mM HEPES, pH 7.4

Can add 0.1% BSA (Fatty Acid

Free) to prevent peptide

adsorption.

Pluronic F-127 20% solution in DMSO

Dispersing agent to help

dissolve hydrophobic AM

esters.

Experimental Protocol
Workflow Overview

1. Cell Seeding
(24h prior)

2. Dye Loading
(1 hr @ 37°C)

3. Compound Prep
(CCK-8S Serial Dilution)

4. Kinetic Read
(Fluorescent Plate Reader)
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Figure 2: High-level workflow for the calcium mobilization assay.

Step-by-Step Methodology
Step 1: Cell Seeding[1][8][9][10][11]

Harvest cells using Accutase or Trypsin-EDTA.

Resuspend in complete growth medium.

Density: Seed 50,000 cells/well (96-well) or 15,000 cells/well (384-well) in black-wall/clear-

bottom poly-D-lysine coated plates.

Incubate overnight at 37°C, 5% CO₂. Confluency should be ~80-90% at the time of assay.

Step 2: Dye Loading
Preparation of Loading Buffer (per 10 mL):

Base: 10 mL HBSS + 20 mM HEPES (pH 7.4).

Probenecid: Add to final concentration of 2.5 mM. (Critical for CHO cells; optional but

recommended for HEK).

Dye: Dissolve 50 µg Fluo-4 AM in 22 µL DMSO + 22 µL 20% Pluronic F-127. Add this

mixture to the 10 mL buffer (Final dye conc: ~4-5 µM).

Mix: Vortex vigorously.

Loading Procedure:

Remove culture medium from the cell plate (or leave 20 µL for no-wash kits like Calcium 6).

Add 100 µL (96-well) or 25 µL (384-well) of Dye Loading Buffer.

Incubate: 45-60 minutes at 37°C, followed by 15 minutes at Room Temperature (RT).
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Why RT? This allows the dye to hydrolyze fully and minimizes temperature gradients

during the read.

Step 3: CCK-8S Agonist Preparation
Handling the Peptide:

Stock: Dissolve lyophilized CCK-8S in distilled water or mild buffer (PBS) to 1 mM. Aliquot

and store at -80°C. Avoid repeated freeze-thaw as the sulfate group is labile.

Dilution: On the day of assay, thaw one aliquot.

Serial Dilution: Prepare 3X or 5X concentration stocks in Assay Buffer (HBSS + HEPES +

0.1% BSA).

Note: BSA is crucial to prevent the hydrophobic peptide from sticking to plastic tips and

plates.

Range: Typical EC50 is ~0.1 - 1.0 nM. Prepare a range from 1 pM to 1 µM.

Step 4: Kinetic Assay (Plate Reader)
Instrument Settings (e.g., FLIPR, FlexStation, FDSS, EnVision):

Mode: Fluorescence Kinetic.

Excitation: 485 nm (or 490 nm).

Emission: 525 nm.

Read Interval: 1-2 seconds.

Duration: 90-120 seconds total.

Execution:

Place Cell Plate and Compound Plate in the reader.

Baseline Read: Measure fluorescence for 10-20 seconds to establish a stable baseline (F0).
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Injection: Instrument automatically injects the CCK-8S agonist (e.g., 50 µL into 100 µL

volume).

Response Read: Continue reading for 60-90 seconds to capture the peak calcium flux.

Data Analysis
Calculation
Calculate the Relative Fluorescence Units (RFU) or Fold Change for each well:

: Peak fluorescence after agonist addition.

: Baseline fluorescence before addition.

Dose-Response Curve
Plot

against the Log[Agonist Concentration]. Fit the data using a 4-parameter logistic (4PL)
equation to determine the EC50.

Parameter Expected Value (CCK1R) Expected Value (CCK2R)

EC50 (CCK-8S) 0.1 - 1.0 nM 0.5 - 5.0 nM

Z' Factor > 0.6 > 0.6

Signal-to-Background > 3-fold > 3-fold

Troubleshooting & Optimization
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Issue Probable Cause Solution

Low Signal / Response Dye Leakage (CHO cells)

Ensure Probenecid (2.5 mM) is

fresh and pH adjusted (pH

7.4).

High Background Incomplete Dye Hydrolysis
Ensure the 15-min RT

incubation step is performed.

Shifted EC50 (Low Potency) Peptide Degradation

The sulfate group is unstable.

Use fresh aliquots. Ensure

BSA is in the buffer to prevent

sticking.

Variability between wells Uneven Cell Seeding

Allow plates to sit at RT for 20

mins after seeding before

putting in incubator to reduce

edge effects.

No Response Wrong Peptide

Verify you are using Sulfated

CCK-8. Non-sulfated CCK-8

has very low affinity for

CCK1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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